N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H19N5O5/c29-20(26-11-15-5-6-18-19(9-15)33-14-32-18)13-27-17-4-2-8-25-21(17)22(30)28(23(27)31)12-16-3-1-7-24-10-16/h1-10H,11-14H2,(H,26,29)
• InChI Key: BFESNVYAAKLHEJ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CN=CC=C5)N=CC=C4
• Molecular Formula: C23H19N5O5
• Molecular Weight: 445.4 g/mol
• CAS No.: 941989-96-4

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19N5O5 and its molecular weight is 445.435. The purity is usually 95%.
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Scientific Research Applications

Luminescent Properties and Mechanochromic Behavior

• Study : The study by Srivastava et al. (2017) discusses compounds related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide, highlighting their luminescent properties and mechanochromic behavior. These compounds exhibit luminescence in both DMF solution and solid state and demonstrate multi-stimuli responsive properties, which can be useful in developing new materials for optical and electronic applications (Srivastava et al., 2017).

Anticonvulsant and Antioxidant Activities

• Study : Prasanthi et al. (2013) synthesized derivatives similar to the compound and tested them for anticonvulsant activity. They found significant anticonvulsant and antioxidant activities in specific derivatives, which suggests potential applications in developing new anticonvulsant drugs (Prasanthi et al., 2013).

Anti-HIV Activities

• Study : Mizuhara et al. (2012) investigated derivatives of the compound for their potential in anti-HIV treatment. They discovered that modifications of certain groups led to improved anti-HIV activity, indicating the compound's relevance in developing novel antiretroviral agents (Mizuhara et al., 2012).

Insecticidal Properties

• Study : Fadda et al. (2017) utilized a related precursor for synthesizing various heterocycles and tested them as insecticidal agents against the cotton leafworm. This suggests potential agricultural applications of compounds derived from this compound (Fadda et al., 2017).

Potential Antineoplastic Activity

• Study : Gong et al. (2010) discuss a similar compound, flumatinib, which is an antineoplastic tyrosine kinase inhibitor in clinical trials for treating chronic myelogenous leukemia. This indicates the potential use of this compound in cancer therapy (Gong et al., 2010).